Cas no 2229311-81-1 (2-bromo-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol)
2-bromo-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol
- 2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol
- 2229311-81-1
- EN300-1917981
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- Inchi: 1S/C9H9BrN2O/c10-5-8(13)7-6-11-9-3-1-2-4-12(7)9/h1-4,6,8,13H,5H2
- InChI Key: XPYOODSHTPMLSO-UHFFFAOYSA-N
- SMILES: BrCC(C1=CN=C2C=CC=CN12)O
Computed Properties
- Exact Mass: 239.98983g/mol
- Monoisotopic Mass: 239.98983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 37.5Ų
2-bromo-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917981-0.05g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1917981-0.1g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1917981-0.25g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1917981-0.5g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1917981-1.0g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 1g |
$1414.0 | 2023-06-01 | ||
| Enamine | EN300-1917981-2.5g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1917981-5.0g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 5g |
$4102.0 | 2023-06-01 | ||
| Enamine | EN300-1917981-10.0g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 10g |
$6082.0 | 2023-06-01 | ||
| Enamine | EN300-1917981-1g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1917981-5g |
2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol |
2229311-81-1 | 5g |
$4102.0 | 2023-09-17 |
2-bromo-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-bromo-1-{imidazo1,2-apyridin-3-yl}ethan-1-ol
Introduction to 2-Bromo-1-{Imidazo[1,2-a]Pyridin-3-Yl}Ethan-1-Ol (CAS No. 2229311-81-1)
The compound 2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol, identified by the CAS registry number 2229311-81-1, is a significant molecule in the field of organic chemistry. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which have garnered considerable attention due to their unique structural properties and potential applications in drug design and materials science.
The structure of this compound comprises a bromine atom attached to a carbon chain, which is further connected to an imidazo[1,2-a]pyridine ring system. The imidazo[1,2-a]pyridine moiety is a fused bicyclic structure consisting of an imidazole ring fused with a pyridine ring. This arrangement imparts the molecule with aromaticity and conjugation, making it highly stable and reactive under certain conditions.
Recent studies have highlighted the importance of brominated derivatives like 2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol in the development of novel therapeutic agents. The bromine atom serves as an electrophilic site, enabling various substitution reactions that can be exploited in medicinal chemistry. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules targeting specific biological pathways.
In addition to its role in drug discovery, this compound has also been investigated for its potential in catalysis. The imidazo[1,2-a]pyridine moiety exhibits Lewis acidic properties due to the presence of nitrogen atoms in the aromatic system. This makes it a promising candidate for catalytic applications in organic synthesis, particularly in processes requiring acidic or nucleophilic sites.
The synthesis of 2-bromo-1-{imidazo[1,2-a]pyridin-3-yl}ethan-1-ol typically involves multi-step reactions that include cyclization and substitution processes. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for preparing this compound. For example, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity.
The pharmacological profile of this compound is another area of active research. Studies have shown that derivatives of imidazo[1,2-a]pyridines exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The brominated version of this compound has been found to enhance these activities by modulating the electronic properties of the molecule.
In conclusion, cas no 222931185-based compounds like 2-bromo-imidazo-pyridine ethanol represent a valuable class of molecules with wide-ranging applications in chemistry and biology. Ongoing research continues to uncover new insights into their structure-property relationships and potential uses in medicine and industry.
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